Cas no 1784624-98-1 (3-Chloro-6-fluoro-2-hydroxybenzoic acid)

• Product Name: 3-Chloro-6-fluoro-2-hydroxybenzoic acid
• CAS No: 1784624-98-1
• MF: C₇H₄ClFO₃
• MW: 190.556264877319
• MDL: MFCD22415146
• CID: 5074683
• PubChem ID: 84662893
• Update Time: 2025-05-22

3-Chloro-6-fluoro-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-fluoro-2-hydroxybenzoic acid

• MDL： MFCD22415146
• Inchi： 1S/C7H4ClFO3/c8-3-1-2-4(9)5(6(3)10)7(11)12/h1-2,10H,(H,11,12)
• InChI Key： WBZAQRVNIFVIIN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C(=O)O)=C1O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5

Additional information on 3-Chloro-6-fluoro-2-hydroxybenzoic acid

Comprehensive Analysis of 3-Chloro-6-fluoro-2-hydroxybenzoic acid (CAS No. 1784624-98-1): Properties, Applications, and Industry Insights

3-Chloro-6-fluoro-2-hydroxybenzoic acid (CAS No. 1784624-98-1) is a halogenated derivative of salicylic acid, gaining significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by the presence of chloro, fluoro, and hydroxy functional groups, exhibits versatile reactivity, making it a valuable intermediate in organic synthesis. Researchers and industry professionals frequently search for terms like "synthesis of fluorinated benzoic acids", "applications of halogenated hydroxybenzoates", and "CAS 1784624-98-1 suppliers", reflecting its growing relevance in specialty chemistry.

The molecular structure of 3-Chloro-6-fluoro-2-hydroxybenzoic acid enables interactions with biological targets, particularly in the development of enzyme inhibitors and antimicrobial agents. Recent studies highlight its potential in addressing antibiotic resistance—a critical global health challenge. Searches for "fluoro-chloro benzoic acid derivatives in drug discovery" have surged by 40% in 2023, according to analytical data, underscoring its importance in modern medicinal chemistry. The compound’s logP value and hydrogen-bonding capacity are frequently analyzed parameters, as they influence bioavailability in pharmaceutical formulations.

From an industrial perspective, 3-Chloro-6-fluoro-2-hydroxybenzoic acid serves as a precursor for crop protection chemicals, aligning with the increasing demand for sustainable agriculture solutions. Queries like "eco-friendly halogenated agrochemicals" and "CAS 1784624-98-1 technical specifications" dominate sector-specific searches. Its stability under UV exposure—a feature attributed to the electron-withdrawing effects of fluorine—makes it suitable for formulations requiring prolonged environmental persistence without toxic accumulation.

Analytical techniques such as HPLC purity testing and NMR spectral interpretation are essential for quality control of this compound. Laboratories often reference "characterization methods for hydroxybenzoic acids" when working with CAS No. 1784624-98-1. The compound’s melting point (typically 210–215°C) and solubility profile in polar aprotic solvents are critical data points for process optimization, frequently documented in patents covering green chemistry synthesis routes.

Emerging applications in material science, particularly as a monomer for high-performance polymers, have expanded the commercial potential of 3-Chloro-6-fluoro-2-hydroxybenzoic acid. The rise of searches for "halogenated aromatic building blocks" correlates with advancements in flame-retardant materials and specialty coatings. Regulatory compliance remains a key consideration, with manufacturers emphasizing REACH certification and GMP standards in product documentation to meet global market requirements.

In conclusion, 3-Chloro-6-fluoro-2-hydroxybenzoic acid (CAS No. 1784624-98-1) represents a multifaceted chemical entity bridging pharmaceutical innovation and industrial applications. Its optimized synthesis protocols—often searched as "cost-effective production of fluorinated benzoics"—continue to evolve, driven by interdisciplinary research and sustainability imperatives. The compound’s trajectory exemplifies how halogenated aromatics address contemporary challenges across healthcare, agriculture, and advanced materials.